Cas no 2171896-85-6 (1-(2,2-difluoro-3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2,2-difluoro-3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2171896-85-6
• MF: C₉H₁₃F₂N₃O₃
• MW: 249.21462893486
• CID: 5565879
• PubChem ID: 165593612
• Update Time: 2025-06-10

1-(2,2-difluoro-3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoro-3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• 2171896-85-6
• EN300-1592751

• Inchi： 1S/C9H13F2N3O3/c1-2-3-6-7(8(16)17)12-13-14(6)4-9(10,11)5-15/h15H,2-5H2,1H3,(H,16,17)
• InChI Key： JKGZFRHGYYEVMI-UHFFFAOYSA-N
• SMILES： FC(CO)(CN1C(=C(C(=O)O)N=N1)CCC)F

Computed Properties

• Exact Mass: 249.09249761g/mol
• Monoisotopic Mass: 249.09249761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.2Ų

Additional information on 1-(2,2-difluoro-3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-(2,2-Difluoro-3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS: 2171896-85-6)

In recent years, the compound 1-(2,2-difluoro-3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2171896-85-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole-carboxylic acid scaffold and difluorinated hydroxypropyl side chain, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of this compound, highlighting its improved yield and purity through a novel catalytic process. The researchers employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which not only enhanced the efficiency of triazole formation but also minimized by-products. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's inhibitory effects on specific enzymatic targets associated with inflammatory diseases. The results demonstrated a dose-dependent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Molecular docking simulations further revealed that the difluorinated side chain plays a pivotal role in binding to the active site of COX-2, providing insights for structure-activity relationship (SAR) optimization.

In addition to its anti-inflammatory properties, 1-(2,2-difluoro-3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid has also been evaluated for its antimicrobial activity. A 2023 study in Antimicrobial Agents and Chemotherapy reported its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 4 μg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional β-lactam antibiotics.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated moderate oral bioavailability, necessitating further formulation development to enhance its absorption and stability. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its progression into clinical trials.

In conclusion, 1-(2,2-difluoro-3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2171896-85-6) represents a versatile scaffold with multifaceted therapeutic potential. Ongoing research continues to uncover its applications in inflammation, infection, and beyond, underscoring its significance in modern drug discovery. Future studies will likely focus on optimizing its pharmacokinetic profile and expanding its therapeutic indications, paving the way for its eventual clinical application.